Cas no 2703756-58-3 (4-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride)

• Product Name: 4-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride
• CAS No: 2703756-58-3
• MF: C₈H₉ClF₃NO
• MW: 227.6113717556
• CID: 5086178
• PubChem ID: 138107889
• Update Time: 2026-03-02

4-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)PHENOL HYDROCHLORIDE
• EN300-26270952
• 2703756-58-3
• Y12212
• 4-(1-Amino-2,2,2-trifluoroethyl)phenol HCl
• BS-48417
• 4-(1-amino-2,2,2-trifluoroethyl)phenol;hydrochloride
• 4-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride

• Inchi： 1S/C8H8F3NO.ClH/c9-8(10,11)7(12)5-1-3-6(13)4-2-5;/h1-4,7,13H,12H2;1H
• InChI Key： JDMQNFSWVGXQKQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=CC=1)(N)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 227.0324761g/mol
• Monoisotopic Mass: 227.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride

4-(1-Amino-2,2,2-trifluoroethyl)phenol Hydrochloride: A Comprehensive Overview of CAS 2703756-58-3

4-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride (CAS 2703756-58-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its trifluoroethyl group and phenolic structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it valuable for drug discovery and development, particularly in targeting specific enzymatic pathways.

The molecular structure of 4-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride includes an amine functional group, which enhances its reactivity and potential for derivatization. Researchers are increasingly exploring its applications in the design of small-molecule inhibitors and fluorinated pharmaceuticals, a trending topic in medicinal chemistry due to the growing demand for novel therapeutic agents. The presence of trifluoromethyl groups in drug candidates is known to improve metabolic stability and bioavailability, making this compound particularly relevant in modern drug development.

In recent years, the interest in fluorinated compounds like 4-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride has surged, driven by their applications in precision medicine and targeted therapies. This aligns with current industry trends focusing on personalized treatment options and reduced side effects. The compound's potential role in kinase inhibition and receptor modulation has also been a subject of active investigation, addressing frequently searched topics in biochemical research.

From a synthetic chemistry perspective, CAS 2703756-58-3 offers several advantages. Its hydrochloride salt form improves solubility, facilitating various chemical transformations. The compound's stability under standard laboratory conditions makes it a practical choice for multi-step syntheses. These characteristics have led to its increasing adoption in high-throughput screening programs and combinatorial chemistry approaches, which are hot topics in pharmaceutical R&D circles.

The market for 4-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride has shown steady growth, particularly among contract research organizations and academic laboratories engaged in drug discovery. This growth mirrors the broader expansion of the fluorochemicals market, which is projected to continue its upward trajectory. Quality control standards for this compound typically emphasize high purity levels (>98%), meeting the stringent requirements of pharmaceutical applications.

Environmental and safety considerations for handling CAS 2703756-58-3 follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. These handling protocols align with commonly searched laboratory safety questions, particularly those related to fluorinated amine derivatives.

Analytical characterization of 4-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride typically involves HPLC, NMR spectroscopy, and mass spectrometry techniques. These methods verify the compound's identity and purity, addressing quality assurance concerns frequently raised by research purchasers. The availability of comprehensive analytical data has become increasingly important in chemical procurement decisions, reflecting current market demands.

Future research directions for CAS 2703756-58-3 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, two rapidly evolving areas in drug discovery. The compound's structural features make it a promising candidate for these innovative approaches, which have generated significant interest in both academic and industrial research settings.

In summary, 4-(1-amino-2,2,2-trifluoroethyl)phenol hydrochloride represents an important building block in modern chemical synthesis, with particular relevance to pharmaceutical research. Its combination of fluorine atoms and functional groups offers diverse possibilities for molecular design, addressing current challenges in drug development. As research into fluorinated pharmacophores continues to expand, the significance of this compound is likely to grow further in both scientific and industrial contexts.